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Compound of Interest

Compound Name: Dicyclopentadiene diepoxide

Cat. No.: B146624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide serves as a core technical resource on the fundamental properties of

dicyclopentadiene diepoxide (DCPDDE). It is intended to provide researchers, scientists, and

professionals in drug development with essential data and methodologies for the effective

utilization of this compound in their work.

Core Chemical and Physical Properties
Dicyclopentadiene diepoxide is a versatile chemical intermediate with the molecular formula

C₁₀H₁₂O₂ and a molecular weight of 164.20 g/mol .[1] It is also known by several synonyms,

including bicyclopentadiene diepoxide and 4,10-dioxapentacyclo[6.3.1.0²,⁷.0³,⁵.0⁹,¹¹]dodecane.

[1] The compound typically appears as a white to yellow-beige crystalline solid.[1]
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Property Value Source(s)

CAS Number 81-21-0 [1]

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

Appearance
White to yellow-beige crystals

or crystalline powder
[1]

Melting Point 185-189 °C [1]

Boiling Point 326 °C [1]

Density 1.331 g/cm³ [1]

Solubility Soluble in water [1]

Synthesis and Purification Protocols
Synthesis of Dicyclopentadiene Diepoxide via
Epoxidation
A common method for the synthesis of dicyclopentadiene diepoxide is the epoxidation of

dicyclopentadiene using a peroxy acid, such as peracetic acid.

Materials:

Dicyclopentadiene (DCPD)

Peracetic acid (40% solution)

Sodium acetate

Acetic anhydride

A suitable solvent (e.g., methylene chloride)

Cooling bath (ice-water)
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Reaction flask with stirrer and dropping funnel

Procedure:

A mixture of dicyclopentadiene and sodium acetate is prepared in a reaction flask and cooled

to 40°C with stirring.

A 40% solution of peracetic acid is added dropwise to the mixture over a period of 2 hours,

maintaining the temperature between 40 and 45°C using a cooling bath.

Following the addition of peracetic acid, acetic anhydride is added over 30 minutes at the

same temperature.

The reaction mixture is then stirred for an additional hour at room temperature to ensure

completion of the reaction.

The resulting dicyclopentadiene diepoxide can then be isolated from the reaction mixture.

This protocol is adapted from a patented synthesis method and a similar epoxidation procedure

for a related compound. Researchers should optimize the conditions for their specific

requirements.

Purification by Recrystallization
Purification of the crude dicyclopentadiene diepoxide can be achieved through

recrystallization.

General Procedure:

Solvent Selection: Choose a solvent in which the dicyclopentadiene diepoxide is highly

soluble at elevated temperatures but sparingly soluble at lower temperatures.

Dissolution: Dissolve the crude product in the minimum amount of the chosen hot solvent to

form a saturated solution.

Cooling: Allow the solution to cool slowly and undisturbed. Crystals of the purified

dicyclopentadiene diepoxide will form as the solubility decreases.
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Isolation: Collect the crystals by filtration.

Washing: Wash the collected crystals with a small amount of the cold solvent to remove any

remaining impurities.

Drying: Dry the purified crystals, for example, in a vacuum oven.

Spectral Characterization Data
While dedicated, publicly available spectra for dicyclopentadiene diepoxide are limited, the

following provides an overview of expected spectral characteristics based on related

compounds and general principles.

¹H NMR Spectroscopy
The proton NMR spectrum of dicyclopentadiene diepoxide is expected to show signals

corresponding to the protons in the strained epoxy rings. Based on data from DCPD-modified

polyesters containing epoxy groups, the chemical shifts of the protons in the vicinity of the

epoxy groups are anticipated to be in the range of δ = 3.2-3.5 ppm.[2]

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information on the different carbon environments within

the molecule. The carbon atoms of the epoxide rings are expected to resonate at a

characteristic chemical shift. For general epoxides, these carbons typically appear in the range

of 40-60 ppm.

FTIR Spectroscopy
The infrared spectrum is a valuable tool for confirming the presence of the epoxide functional

groups. A key characteristic absorption band for the C-O stretching of the epoxide ring is

expected to be observed. While a specific peak list for DCPDDE is not readily available, a

supplier's specification sheet confirms the material's identity via FTIR.

Mass Spectrometry
Mass spectrometry will provide information on the molecular weight and fragmentation pattern

of the molecule. The molecular ion peak should correspond to the molecular weight of
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dicyclopentadiene diepoxide (164.20 g/mol ). The fragmentation pattern will be influenced by

the strained ring system and the presence of the oxygen atoms.

Reactivity and Potential Applications
Dicyclopentadiene diepoxide is a reactive intermediate primarily used in the production of

epoxy resins, plasticizers, and protective coatings.[1] Its two epoxide rings offer sites for

various nucleophilic ring-opening reactions, making it a valuable building block in polymer

chemistry. The resulting polymers can exhibit desirable properties such as high thermal stability

and chemical resistance.[3][4]

Visualized Workflows and Mechanisms
General Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of a

chemical compound like dicyclopentadiene diepoxide.
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General Workflow for Synthesis and Characterization
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Caption: A typical workflow for chemical synthesis and characterization.
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Acid-Catalyzed Hydrolysis of an Epoxide
This diagram illustrates the mechanism of acid-catalyzed ring-opening of an epoxide, a

fundamental reaction relevant to the reactivity of dicyclopentadiene diepoxide.

Acid-Catalyzed Epoxide Hydrolysis Mechanism
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Caption: Mechanism of acid-catalyzed epoxide ring-opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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